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Chemical Identity of 2-Ethoxypentane

The table below summarizes the key physicochemical properties of 2-Ethoxypentane (CAS 1817-89-6),

which are fundamental for planning any experimental work [1] [2] [3].

Property Value Source / Comments

CAS Number 1817-89-6 [2] [3]

Molecular Formula C₇H₁₆O [2] [3]

Molecular Weight 116.20 g/mol [2] [3]

Boiling Point 377.50 K (approx. 104.4 °C) [1] [2]

Melting Point ~ -95 °C Estimated value [2]

Density 0.7684 g/cm³ Estimated value [2]

Refractive Index 1.3897 Estimated value [2]

LogP 2.41 (estimated) Indicates high lipophilicity [2]

Critical Temperature 549.69 K [1]
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Experimental Guidance for Hypothetical Studies

In the absence of specific protocols for 2-Ethoxypentane, the following workflow outlines a general

approach for characterizing the interaction of a small, lipophilic molecule with lipid membranes. You can

adapt this framework based on your specific research questions.

Phase 1: Membrane Model Preparation

Phase 2: Characterization & Analysis

Phase 3: Functional Consequences

Experimental Workflow for
Membrane Interaction Studies

Select Lipid Composition
(e.g., POPC, DOPC, DOPE)

Prepare Lipid Vesicles
(MLVs, LUVs, GUVs)

Incorporate Compound
(e.g., co-dissolution, incubation)

Thermodynamic Analysis
(ITC, DSC)

Structural Analysis
(SAXS, SANS, NMR)

Permeability & Fluidity Assays
(Leakage, FRAP, Fluorescence Anisotropy)

Assess Impact on
Membrane Protein Function

Evaluate Cellular Toxicity
(Cell viability assays)

Click to download full resolution via product page

Phase 1: Membrane Model Preparation
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Lipid Selection: Begin with common phospholipids like POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-
phosphocholine) or DOPC (dioleoylphosphatidylcholine) to establish a baseline. To probe effects
on membrane curvature and lateral pressure, incorporate non-lamellar lipids like DOPE
(dioleoylphosphatidylethanolamine) [4].
Vesicle Preparation: Prepare large unilamellar vesicles (LUVs, ~100 nm diameter) using extrusion

for most biophysical assays. Use giant unilamellar vesicles (GUVs, >1 μm) for visualization under
light microscopy.

Compound Incorporation: Given its high lipophilicity (LogP > 2), 2-Ethoxypentane can be added to
lipid mixtures in an organic solvent before vesicle formation, or incubated directly with pre-formed

membranes. Its final concentration in the bilayer must be carefully quantified.

Phase 2: Characterization & Analysis

Thermodynamic Analysis: Use Isothermal Titration Calorimetry (ITC) to measure the binding
constant (Kd), stoichiometry (n), and enthalpy (ΔH) of 2-Ethoxypentane partitioning into the

membrane.
Structural Analysis: Employ Small-Angle X-ray Scattering (SAXS) to detect changes in membrane

bilayer thickness and area per lipid molecule. Use NMR spectroscopy to investigate the precise
location and orientation of the compound within the bilayer.

Membrane Permeability and Fluidity: Conduct dye-leakage assays (e.g., using calcein) to assess if
the compound disrupts membrane integrity. Use Fluorescence Recovery After Photobleaching
(FRAP) or fluorescence anisotropy to measure changes in membrane fluidity.

Phase 3: Functional Consequences

Impact on Membrane Proteins: As lipids can modulate ion channel behavior through "force-from-

lipid" mechanisms [4], you could study the effect of 2-Ethoxypentane on the function of model ion
channels (e.g., Gramicidin A) reconstituted into the lipid bilayers.

Cellular Toxicity: Finally, assess the cytotoxic effects in relevant cell lines using assays like MTT or
Alamar Blue. This can help determine if membrane disruption is a potential mechanism of toxicity.

Key Considerations for Experimental Design

Dosage and Solubility: The aqueous solubility of 2-Ethoxypentane is expected to be very low.

Prepare stock solutions in a compatible solvent (e.g., DMSO or ethanol), ensuring the final solvent
concentration is low enough (typically <0.1-1.0%) not to affect membrane properties.
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Appropriate Controls: Always include controls with the solvent vehicle alone to distinguish the

effects of the compound from those of the solvent.
Safety Notes: 2-Ethoxypentane is a volatile and flammable liquid. All experiments should be

conducted using appropriate personal protective equipment (PPE) and within a certified fume hood.

Conclusion and Future Directions

While 2-Ethoxypentane itself has not been a subject of lipid membrane studies, its physicochemical profile

suggests it could significantly interact with and alter lipid bilayer properties. The proposed experimental

framework provides a starting point for foundational research. The insights gained could be valuable in fields

ranging from chemical biology, for understanding how small ethers affect membrane protein function, to

toxicology, for assessing compound safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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